1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 1-(7-ethyl-1-benzofuran-2-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C14H19NO/c1-4-10-6-5-7-11-8-12(16-14(10)11)13(15)9(2)3/h5-9,13H,4,15H2,1-3H3
• InChI Key: NMSFZWLOEQTTEC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC2=C1OC(=C2)C(C(C)C)N

Description

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of benzofuran derivatives. Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties

Preparation Methods

The synthesis of 1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine can be achieved through several synthetic routes. One common method involves the cyclization of ortho-hydroxystilbenes into benzofurans using hypervalent iodine reagents . Another approach is the oxidative cyclization of 2-hydroxystilbenes using (diacetoxyiodo)benzene as a catalyst . Industrial production methods often involve the use of microwave-assisted synthesis to obtain benzofuran derivatives efficiently .

Chemical Reactions Analysis

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hypervalent iodine reagents, (diacetoxyiodo)benzene, and ruthenium catalysts . Major products formed from these reactions include 2-arylbenzofurans and 2-arylnaphthofurans .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has shown potential as an antimicrobial agent due to its benzofuran scaffold . In medicine, benzofuran derivatives have been explored for their anti-cancer properties . Additionally, this compound has applications in the pharmaceutical industry as a potential drug lead compound .

Mechanism of Action

The mechanism of action of 1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine involves its interaction with molecular targets and pathways in the body. For instance, it may act as a beta-adrenergic receptor antagonist, similar to bufuralol . This interaction can inhibit the activation of adenylate cyclase, leading to various physiological effects.

Comparison with Similar Compounds

1-(7-Ethylbenzofuran-2-yl)-2-methylpropan-1-amine can be compared with other benzofuran derivatives such as 2-Bromo-1-(7-ethyl-1-benzofuran-2-yl)ethanone and 4-(7-Ethyl-3-methyl-5-propenyl-2,3-dihydro-benzofuran-2-yl)-2-methoxy-phenol . These compounds share similar structural features but differ in their specific functional groups and biological activities. The uniqueness of this compound lies in its specific amine group, which contributes to its distinct chemical and biological properties.